Cas no 129720-19-0 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-)
129720-19-0 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-
CAS No:129720-19-0
MF:C19H22O2
MW:282.376785755157
CID:1225123
Update Time:2024-08-03
[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-
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- Inchi: 1S/C19H22O2/c1-3-4-5-6-15-7-12-18(13-14(15)2)16-8-10-17(11-9-16)19(20)21/h7-13H,3-6H2,1-2H3,(H,20,21)
- InChI Key: UNVOWGBYCYVUCU-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCC)C(C)=C2)=CC=C(C(O)=O)C=C1
Computed Properties
- Exact Mass: 282.16206
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 433.0±34.0 °C(Predicted)
- PSA: 37.3
- pka: 4.24±0.10(Predicted)
[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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